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Compound of Interest

Compound Name: 2,3-Dichloropropionamide

CAS No.: 19433-84-2

Cat. No.: B092940

Get Quote

Executive Summary & Hazard Architecture
2,3-Dichloropropionamide is a halogenated intermediate frequently used in organic synthesis

and pesticide development. While often categorized as a "Warning" level hazard rather than

"Danger," this classification frequently leads to laboratory complacency.

The Scientific Reality: The presence of the dichloro- moiety on the propionamide backbone

creates an electrophilic center capable of alkylating biological macromolecules. Consequently,

the primary risks are not just acute toxicity (H302), but significant mucosal irritation (H319) and

dermal sensitization (H315) [1, 2].

Operational Directive: Treat this compound as a contact sensitizer and inhalation hazard.

Engineering controls (fume hoods) are the primary defense; PPE is the critical redundancy.

Risk Assessment & Engineering Controls
Before selecting PPE, the environment must be secured. The following hierarchy is non-

negotiable for handling halogenated amides.
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Control Level Requirement
Mechanistic Validation
(Self-Check)

Primary Chemical Fume Hood

Tissue Test: Tape a Kimwipe to

the sash bottom. It must be

pulled inward at a 45° angle

(indicating ~100 fpm face

velocity).

Secondary Static Control

Balance Shield: 2,3-

Dichloropropionamide is a

solid powder. Use an ionizing

bar or antistatic gun during

weighing to prevent "dust fly"

events.

Tertiary Segregation

Tray Containment: All weighing

and transfer must occur within

a secondary containment tray

to capture micro-spills.

Personal Protective Equipment (PPE) Matrix
The selection of PPE for 2,3-Dichloropropionamide depends heavily on its physical state

(Solid Powder vs. Solubilized Organic Solution).

Decision Logic: PPE Selection
Figure 1: Decision tree for selecting appropriate PPE based on experimental state.
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Handling 2,3-Dichloropropionamide

Determine Physical State

Solid / Powder Form

 Weighing/Transfer

Solubilized (Organic Solvent)

 Synthesis/Extraction

Respiratory: N95 or Fume Hood Gloves: Single Nitrile (5 mil) Eyes: Safety Glasses w/ Side Shields Respiratory: Fume Hood Mandatory Gloves: Double Nitrile or Laminate
(Solvent Dependent) Eyes: Chemical Splash Goggles

Click to download full resolution via product page

Caption: Workflow for selecting PPE. Note that solubilized forms require stricter dermal

protection due to solvent-facilitated permeation.

Detailed PPE Specifications
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PPE Category Specification Scientific Rationale

Hand Protection Nitrile (Minimum 5 mil)

Latex is permeable to many

halogenated organics. Nitrile

provides superior chemical

resistance. Protocol: Change

gloves immediately upon

splash contact.

Eye Protection ANSI Z87.1 Goggles

Safety glasses are insufficient

for solutions. Halogenated

amides can cause severe

corneal damage (H319) [3].

Goggles seal against vapors

and splashes.

Body Protection Lab Coat (Buttoned)

Standard cotton/poly blends

are acceptable for solids. For

large-scale synthesis, use a

Tyvek apron to prevent dust

accumulation on clothing.

Respiratory P95/P100 (If outside hood)

If weighing must occur outside

a hood (discouraged), a fitted

respirator is required to

prevent inhalation of fine

particulates (H302/H335).

Operational Protocols: Step-by-Step
A. Weighing & Transfer (Solid Phase)
Risk: Inhalation of dust and contamination of balance area.

Setup: Place the analytical balance inside the fume hood. If vibration is an issue, use a

marble balance table or shut off the hood fan momentarily only if wearing an N95 respirator.

Anti-Static: Discharge the spatula and weigh boat using an anti-static gun. Amide powders

are prone to static cling.
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Transfer: Use a funnel for transferring to flasks. Do not pour from a wide-mouth jar directly.

Decontamination: Wipe the balance area with a solvent-dampened Kimwipe (e.g., Ethanol)

immediately after use. Dispose of the wipe as hazardous waste.

B. Solubilization & Synthesis (Liquid Phase)
Risk: Splash and dermal absorption.

Solvent Choice: 2,3-Dichloropropionamide is soluble in alcohols and chlorinated solvents.

Caution: If dissolving in DMSO or DMF, be aware that these solvents act as "carriers,"

significantly increasing the rate at which the amide penetrates the skin [4]. Double gloving

is mandatory here.

Heating: If the reaction requires reflux, ensure the condenser water flow is active before

heating. Halogenated vapors are heavier than air and will accumulate in the hood trough if

they escape.

Waste Disposal & Emergency Response
Proper disposal is critical because halogenated compounds can form toxic byproducts if

incinerated incorrectly or mixed with incompatible waste streams.

Disposal Workflow
Figure 2: Waste segregation logic to prevent cross-contamination and ensure compliance.

Waste Generation Is it Halogenated?

Stream A: Halogenated Organic
(Do NOT mix with Acetone/Non-Hal) Liquid Mother Liquor

Stream B: Solid Waste
(Contaminated Gloves/Wipes)

 Solid Debris
Label: 'Contains 2,3-Dichloropropionamide'

Hazard: Toxic/Irritant EHS Pickup / Incineration
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Caption: Segregation logic. Mixing halogenated waste with non-halogenated solvents

significantly increases disposal costs and safety risks.

Emergency Procedures
Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol to wash skin;

it may increase absorption.

Eye Contact: Flush for 15 minutes. Seek medical attention immediately; corneal damage

may not be instantly painful.

Spill (Solid): Do not sweep (creates dust). Wet wipe the area or use a HEPA vacuum.

Spill (Liquid): Absorb with vermiculite or clay. Do not use paper towels for large spills

(flammability risk if solvent is involved).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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